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Cat. No.: B075905 Get Quote

An In-depth Technical Guide to 1,1,2,3,3-Pentachloropropane: Chemical Properties and

Structure

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1,1,2,3,3-pentachloropropane, a

halogenated hydrocarbon of interest to researchers and professionals in the chemical and

pharmaceutical sciences. This document delves into its fundamental chemical and physical

properties, molecular structure, spectroscopic signature, and safety considerations. The

information presented herein is synthesized from authoritative databases and peer-reviewed

sources to ensure scientific accuracy and reliability.

Molecular Structure and Chemical Identity
1,1,2,3,3-Pentachloropropane is a chlorinated derivative of propane.[1] Its structure consists

of a three-carbon backbone with five chlorine atoms distributed across the first, second, and

third carbon positions.[1] Specifically, two chlorine atoms are attached to each of the terminal

carbons (C1 and C3), and one chlorine atom is bonded to the central carbon (C2).[1] This

arrangement gives rise to its distinct chemical properties and reactivity.

The IUPAC name for this compound is 1,1,2,3,3-pentachloropropane.[2] It is identified by the

CAS Registry Number 15104-61-7.[3] The molecular formula is C₃H₃Cl₅, and it has a molecular

weight of approximately 216.32 g/mol .[3][4]
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Table 1: Chemical Identifiers for 1,1,2,3,3-Pentachloropropane

Identifier Value Source(s)

IUPAC Name 1,1,2,3,3-pentachloropropane PubChem[2]

CAS Number 15104-61-7 NIST WebBook[3]

Molecular Formula C₃H₃Cl₅ PubChem[2]

Molecular Weight 216.321 g/mol NIST WebBook[3]

InChI
InChI=1S/C3H3Cl5/c4-

1(2(5)6)3(7)8/h1-3H
PubChem[2]

InChIKey
PANVCEBTPSTUEL-

UHFFFAOYSA-N
PubChem[2]

SMILES C(C(Cl)Cl)(C(Cl)Cl)Cl PubChem[2]

Below is a diagram illustrating the chemical structure of 1,1,2,3,3-pentachloropropane.

Caption: Molecular structure of 1,1,2,3,3-pentachloropropane.

Physicochemical Properties
The physical and chemical properties of 1,1,2,3,3-pentachloropropane are summarized in the

table below. These properties are crucial for its handling, storage, and application in

experimental settings.

Table 2: Physicochemical Properties of 1,1,2,3,3-Pentachloropropane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b075905?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compounds/27027
https://webbook.nist.gov/cgi/inchi?ID=C15104617&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compounds/27027
https://webbook.nist.gov/cgi/inchi?ID=C15104617&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compounds/27027
https://pubchem.ncbi.nlm.nih.gov/compounds/27027
https://pubchem.ncbi.nlm.nih.gov/compounds/27027
https://www.benchchem.com/product/b075905?utm_src=pdf-body
https://www.benchchem.com/product/b075905?utm_src=pdf-body
https://www.benchchem.com/product/b075905?utm_src=pdf-body
https://www.benchchem.com/product/b075905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Density 1.589 g/cm³ ChemicalBook[5]

Flash Point 79.9 °C ChemicalBook[5]

Vapor Pressure 0.351 mmHg at 25°C ChemicalBook[5]

Kovats Retention Index
1118.9, 1119 (Standard non-

polar)
PubChem[2][6]

The product is reported to be stable under normal handling and storage conditions.[7]

Spectroscopic Characterization
Spectroscopic data is fundamental to confirming the identity and purity of a chemical

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 1,1,2,3,3-pentachloropropane is expected to show

two distinct signals corresponding to the two different chemical environments of the protons.

[1] The hydrogen atoms on the terminal carbons are more deshielded due to the presence of

two adjacent chlorine atoms.[1]

¹³C NMR: The carbon NMR spectrum provides information about the carbon framework of

the molecule.[2][8]

Mass Spectrometry (MS)
Mass spectrometry data for 1,1,2,3,3-pentachloropropane is available through the NIST Mass

Spectrometry Data Center.[2] The fragmentation pattern in the mass spectrum is a

characteristic fingerprint of the molecule, with prominent peaks observed at m/z values of 96,

83, and 143.[2]

Infrared (IR) Spectroscopy
The NIST Chemistry WebBook provides access to the gas-phase IR spectrum of this

compound.[9][10] The IR spectrum reveals characteristic vibrational frequencies corresponding
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to the C-H and C-Cl bonds within the molecule.

The following workflow outlines a typical procedure for the spectroscopic characterization of a

chemical sample like 1,1,2,3,3-pentachloropropane.

Sample Preparation

Spectroscopic Analysis

Data Interpretation

1,1,2,3,3-Pentachloropropane Sample

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(GC-MS)

Infrared Spectroscopy
(FTIR)

Spectral Data Analysis

Structure Confirmation

Click to download full resolution via product page

Caption: Experimental workflow for spectroscopic characterization.

Synthesis and Reactivity
While specific, detailed synthesis protocols for 1,1,2,3,3-pentachloropropane are not readily

available in the searched literature, its isomers' synthesis can provide insights. For instance,

1,1,1,3,3-pentachloropropane is prepared by the radical addition of carbon tetrachloride to vinyl

chloride.[11] A similar strategy involving the addition of a chlorinated methane to a chlorinated

ethene could potentially be adapted.
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The reactivity of polychlorinated alkanes is often characterized by dehydrochlorination

reactions. For example, the dehydrochlorination of 1,1,1,3,3-pentachloropropane has been

studied and can be promoted by halide anions to produce tetrachloropropene isomers.[12] It is

plausible that 1,1,2,3,3-pentachloropropane would undergo similar elimination reactions

under appropriate basic conditions.

Safety and Handling
1,1,2,3,3-Pentachloropropane is classified as toxic if swallowed.[5][7] It is also known to

cause skin and serious eye irritation and may cause respiratory irritation.[7] The compound is

toxic to aquatic life with long-lasting effects.[7]

Table 3: GHS Hazard Information for 1,1,2,3,3-Pentachloropropane

Hazard Class GHS Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed

SynQuest Labs[7],

ECHA[6]

Skin Irritation Category 2
H315: Causes skin

irritation
SynQuest Labs[7]

Eye Irritation Category 2A
H319: Causes serious

eye irritation
SynQuest Labs[7]

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation
SynQuest Labs[7]

Hazardous to the

aquatic environment,

acute hazard

Category 2
H401: Toxic to aquatic

life
SynQuest Labs[7]

Hazardous to the

aquatic environment,

long-term hazard

Category 2

H411: Toxic to aquatic

life with long lasting

effects

SynQuest Labs[7]

When handling this chemical, it is imperative to use personal protective equipment, including

safety goggles, chemical-resistant gloves, and appropriate respiratory protection.[5] Work
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should be conducted in a well-ventilated area, such as a fume hood.[7] In case of fire, thermal

decomposition may generate hazardous products like carbon oxides and hydrogen chloride.[7]

Applications and Uses
1,1,2,3,3-Pentachloropropane is primarily used in laboratory settings for scientific research

and development.[7] It can serve as a chemical intermediate in the synthesis of other

compounds. Its well-defined structure and reactivity make it a useful model compound for

studying the properties and reactions of polychlorinated alkanes.

Conclusion
1,1,2,3,3-Pentachloropropane is a significant compound for specialized research applications.

A thorough understanding of its chemical structure, physicochemical properties, and

spectroscopic profile is essential for its effective and safe use. The data compiled in this guide

from authoritative sources provides a solid foundation for researchers and drug development

professionals working with this and related halogenated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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